Cas no 5097-86-9 (4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one
• CAS No: 5097-86-9
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD11053882
• CID: 45529
• PubChem ID: 19689796
• Update Time: 2025-10-29

4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one
• 4-(4-chlorophenyl)-1H-1,2,4-triazol-5-one
• 4-(4-chlorophenyl)-3(2H,4H)-1,2,4-triazolone
• 4-(4-Chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• BS-28565
• CS-0207808
• 5097-86-9
• 4-(4-chlorophenyl)-2H-1,2,4-triazol-3(4H)-one
• A871405
• DTXSID90599216
• SCHEMBL8718822
• MFCD11053882
• PMXUOAFWKPAZIG-UHFFFAOYSA-N
• AKOS006308404

• MDL： MFCD11053882
• Inchi： 1S/C8H6ClN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
• InChI Key： PMXUOAFWKPAZIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=NNC1=O

Computed Properties

• Exact Mass: 195.02000
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.68000
• LogP: 1.21400

Additional information on 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one

Recent Advances in the Study of 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one (CAS: 5097-86-9)

4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one (CAS: 5097-86-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antifungal and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one is its role as a precursor in the synthesis of triazole-based antifungal agents. Triazole derivatives are well-known for their efficacy against a broad spectrum of fungal pathogens, and recent research has demonstrated that modifications to the core structure of this compound can enhance its biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel triazole derivatives using 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one as a starting material, which exhibited potent inhibitory effects against Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, recent investigations have highlighted the potential of 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one in the development of antimicrobial agents. A study conducted by researchers at the University of Cambridge in 2024 revealed that this compound, when incorporated into larger molecular frameworks, displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of structural optimization to improve the compound's pharmacokinetic properties and reduce toxicity.

Another area of interest is the compound's potential application in cancer therapy. Preliminary studies have suggested that 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one may act as a modulator of certain signaling pathways involved in tumor growth and proliferation. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. However, further in vivo studies are required to validate these findings and explore the compound's mechanism of action.

The synthesis of 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one has also seen recent improvements. Traditional synthetic routes often involve multi-step processes with low yields, but a 2024 study published in Organic Process Research & Development introduced a more efficient and scalable method using green chemistry principles. This new approach not only increased the overall yield but also reduced the environmental impact of the synthesis, making it more suitable for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one (CAS: 5097-86-9) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Recent research has expanded our understanding of its pharmacological properties and potential applications, particularly in the fields of antifungal, antimicrobial, and anticancer therapy. As synthetic methodologies improve and more detailed mechanistic studies are conducted, this compound may pave the way for the development of novel therapeutic agents.